![molecular formula C20H28N4O4S B2612860 4-Ethoxy-6-(4-((5-methoxy-2,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine CAS No. 946271-54-1](/img/structure/B2612860.png)
4-Ethoxy-6-(4-((5-methoxy-2,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine
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Description
4-Ethoxy-6-(4-((5-methoxy-2,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine is a useful research compound. Its molecular formula is C20H28N4O4S and its molecular weight is 420.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
This chemical compound serves as a starting point or intermediate in the synthesis of various heterocyclic compounds with potential biological activities. For instance, it has been used in the preparation of novel derivatives with anti-inflammatory and analgesic properties. In one study, a series of new chemical structures were synthesized, demonstrating significant inhibitory activity on cyclooxygenase-1/2 (COX-1/2), along with notable analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Antimicrobial Activities
Derivatives of this compound have been explored for antimicrobial activities. Some compounds were synthesized and showed good to moderate activities against various microorganisms, highlighting the potential for developing new antimicrobial agents (Bektaş et al., 2007).
Inhibitory Activity on Enzymes
Sulfamates incorporating piperazinyl-ureido moieties, derived from this compound, have been investigated for their inhibitory activity against carbonic anhydrase enzymes. These studies have found low nanomolar inhibitors against human carbonic anhydrase isoforms, suggesting potential applications in treating diseases like cancer (Congiu et al., 2015).
Antidepressant Development
In the field of neuropsychiatric drug development, the compound has been evaluated for its role in the oxidative metabolism of a novel antidepressant, Lu AA21004. This research has helped understand the metabolic pathways and enzyme interactions involved, providing insights into the pharmacokinetics and pharmacodynamics of new therapeutic agents (Hvenegaard et al., 2012).
Herbicidal Applications
Research has also extended into the development of herbicidal agents, where derivatives of the compound have been synthesized for their potential use in agriculture. These studies aim at creating more effective and selective herbicides to improve crop protection strategies (Hamprecht et al., 1999).
Properties
IUPAC Name |
4-ethoxy-6-[4-(5-methoxy-2,4-dimethylphenyl)sulfonylpiperazin-1-yl]-2-methylpyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N4O4S/c1-6-28-20-13-19(21-16(4)22-20)23-7-9-24(10-8-23)29(25,26)18-12-17(27-5)14(2)11-15(18)3/h11-13H,6-10H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLKXHBKBEUKNGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC(=C1)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C(=C3)OC)C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.